Cas no 1211533-70-8 (2-Cyclopropylpyrimidine-4-carboxylic acid)

2-Cyclopropylpyrimidine-4-carboxylic acid is a pyrimidine derivative featuring a cyclopropyl substituent at the 2-position and a carboxylic acid functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its rigid cyclopropyl ring enhances steric and electronic properties, potentially improving binding affinity in target molecules. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. This compound is valued for its structural uniqueness, which may contribute to the development of biologically active molecules with optimized pharmacokinetic or physicochemical properties. Suitable for research in medicinal chemistry and material science.

2-Cyclopropylpyrimidine-4-carboxylic acid structure

1211533-70-8 structure

Product Name:2-Cyclopropylpyrimidine-4-carboxylic acid

CAS No:1211533-70-8

MF:C₈H₈N₂O₂

MW:164.161321640015

MDL:MFCD16866567

CID:4578008

Update Time:2025-05-23

2-Cyclopropylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-cyclopropylpyrimidine-4-carboxylic acid
- Z1259335792
- 2-Cyclopropylpyrimidine-4-carboxylic acid
- MDL： MFCD16866567
- Inchi： 1S/C8H8N2O2/c11-8(12)6-3-4-9-7(10-6)5-1-2-5/h3-5H,1-2H2,(H,11,12)
- InChI Key： AWRCBKGYINDHAL-UHFFFAOYSA-N
- SMILES： OC(C1=CC=NC(C2CC2)=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 192
XLogP3: 0.6
Topological Polar Surface Area: 63.1

2-Cyclopropylpyrimidine-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Cyclopropylpyrimidine-4-carboxylic acid Pricemore >>

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